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Compound of Interest

Compound Name: 4-aminopyridine-3-sulfonic Acid

Cat. No.: B1272050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-
aminopyridine-3-sulfonic acid. Due to the limited availability of specific quantitative solubility

data in publicly accessible literature, this document focuses on qualitative solubility information

inferred from related compounds and synthesis procedures. Furthermore, it offers a detailed

experimental protocol for researchers to determine the precise solubility in various solvents,

addressing a critical need for professionals in drug development and chemical research.

Physicochemical Properties
Before delving into solubility, a summary of the key physicochemical properties of 4-
aminopyridine-3-sulfonic acid is presented in Table 1.

Property Value Source

Molecular Formula C5H6N2O3S [1][2][3][4][5][6][7][8]

Molecular Weight 174.18 g/mol [2][8][9]

CAS Number 29452-57-1 [1][2][3][4][5][7]

Melting Point 320°C [8]

Predicted XLogP3 -0.5 [9]
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Qualitative Solubility of 4-aminopyridine-3-sulfonic
acid
While specific quantitative solubility data for 4-aminopyridine-3-sulfonic acid is not readily

available in the cited literature, a qualitative assessment can be made based on its chemical

structure and information from related compounds. The presence of both a basic amino group

and an acidic sulfonic acid group suggests zwitterionic character, which typically leads to

higher solubility in polar protic solvents like water, especially at certain pH values, and lower

solubility in nonpolar organic solvents.

Table 2 summarizes the inferred and predicted solubility of 4-aminopyridine-3-sulfonic acid.
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Solvent
Predicted/Inferred
Solubility

Rationale/Evidence

Water Soluble, likely pH-dependent

The presence of the highly

polar sulfonic acid and amino

groups suggests good water

solubility. Patent literature

describes crystallization from

water, implying solubility in hot

water and lower solubility upon

cooling.[10][11]

Ethanol Sparingly soluble to soluble

The related compound 4-

aminopyridine is soluble in

ethanol (~30 mg/mL).[12] The

addition of the sulfonic acid

group may increase polarity

and could either increase or

decrease solubility depending

on the specific interactions.

Methanol Sparingly soluble to soluble

Similar to ethanol, methanol is

a polar protic solvent and is

expected to solubilize the

compound to some extent.

Dimethyl Sulfoxide (DMSO) Soluble

4-aminopyridine is soluble in

DMSO (~30 mg/mL).[12]

DMSO is a strong polar aprotic

solvent capable of dissolving a

wide range of compounds.

Dimethylformamide (DMF) Soluble

4-aminopyridine is soluble in

DMF (~30 mg/mL).[12] Similar

to DMSO, DMF is a polar

aprotic solvent.

Acetone Sparingly soluble to insoluble Acetone is less polar than the

above solvents and is less

likely to effectively solvate the
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zwitterionic form of the

molecule.

Toluene Insoluble

As a nonpolar aromatic

solvent, toluene is not

expected to dissolve the highly

polar 4-aminopyridine-3-

sulfonic acid.[10][11]

Hexane Insoluble

Hexane is a nonpolar aliphatic

solvent and is not expected to

dissolve the compound.

Experimental Protocol: Determination of Equilibrium
Solubility (Shake-Flask Method)
To obtain precise quantitative solubility data, the following experimental protocol, based on the

widely accepted shake-flask method, is recommended.

1. Materials and Equipment:

4-aminopyridine-3-sulfonic acid (solid)

Selected solvents (e.g., water, ethanol, DMSO)

Analytical balance

Vials with screw caps

Constant temperature shaker bath or incubator

Centrifuge

Syringes and syringe filters (e.g., 0.22 µm PTFE or PVDF)

Volumetric flasks
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High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer.

2. Procedure:

Preparation of Saturated Solutions:

Add an excess amount of solid 4-aminopyridine-3-sulfonic acid to a vial containing a

known volume of the selected solvent. The excess solid is crucial to ensure that

equilibrium with the solid phase is achieved.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,

25°C).

Agitate the vials for a predetermined period (e.g., 24-72 hours) to allow the system to

reach equilibrium. A preliminary kinetics study can determine the optimal time required to

reach equilibrium.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed at the constant

temperature to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the collected supernatant through a syringe filter into a clean vial to

remove all undissolved solids.

Dilute the filtered solution with a known volume of a suitable solvent to bring the

concentration within the linear range of the analytical method.

Quantification:

Analyze the diluted samples using a validated analytical method, such as HPLC or UV-Vis

spectrophotometry.
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Prepare a calibration curve using standard solutions of 4-aminopyridine-3-sulfonic acid
of known concentrations.

Determine the concentration of the saturated solution from the calibration curve, taking

into account the dilution factor.

4. Data Reporting:

Report the solubility as mg/mL or mol/L at the specified temperature.

Perform the experiment in triplicate to ensure the reproducibility of the results.

Visualizations
Synthesis of 4-aminopyridine-3-sulfonic acid
The following diagram illustrates a plausible synthetic route for 4-aminopyridine-3-sulfonic
acid, which involves the sulfonation of 4-aminopyridine.
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Caption: Synthesis of 4-aminopyridine-3-sulfonic acid.

Experimental Workflow for Solubility Determination
The diagram below outlines the key steps in the experimental workflow for determining the

solubility of 4-aminopyridine-3-sulfonic acid using the shake-flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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